Cas no 2064121-65-7 (Asundexian)

Asundexian is a novel, orally administered small-molecule inhibitor targeting Factor XIa (FXIa), a key component in the intrinsic coagulation pathway. Its selective mechanism of action offers a promising therapeutic approach for thromboembolic disorders while potentially minimizing bleeding risks compared to conventional anticoagulants. Preclinical and clinical studies suggest that Asundexian exhibits high specificity for FXIa, with predictable pharmacokinetics and a favorable safety profile. Its development represents an advancement in antithrombotic therapy, particularly for conditions requiring sustained anticoagulation with reduced hemorrhagic complications. Ongoing research continues to evaluate its efficacy in stroke prevention and other cardiovascular indications.
Asundexian structure
Asundexian structure
Product Name:Asundexian
CAS No:2064121-65-7
MF:C26H21ClF4N6O4
MW:592.93
CID:5093904
PubChem ID:135206011
Update Time:2025-05-19

Asundexian Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Pyridineacetamide, N-[4-(aminocarbonyl)-3-fluorophenyl]-4-[5-chloro-2-[4-(trifluoromethyl)-1H-1,2,3-triazol-1-yl]phenyl]-α-ethyl-5-methoxy-2-oxo-, (αS)-
    • BI1265162
    • BAY2433334
    • Asundexian
    • UNII-LA585UM8DE
    • DA-71090
    • D12838
    • 2064121-65-7
    • LA585UM8DE
    • XYWIPYBIIRTJMM-IBGZPJMESA-N
    • SCHEMBL20360602
    • G18492
    • example 235 [WO2017005725A1]
    • Asundexian (JAN/INN)
    • 4-[[(2S)-2-[4-[5-chloro-2-[4-(trifluoromethyl)triazol-1-yl]phenyl]-5-methoxy-2-oxopyridin-1-yl]butanoyl]amino]-2-fluorobenzamide
    • HY-137431
    • 4-[(2S)-2-(4-{5-chloro-2-[4-(trifluoromethyl)-1,2,3-triazol-1-yl]phenyl}-5-methoxy-2-oxopyridin-1-yl)butanamido]-2-fluorobenzamide
    • GLXC-25353
    • AKOS040757232
    • 1(2H)-PYRIDINEACETAMIDE, N-(4-(AMINOCARBONYL)-3-FLUOROPHENYL)-4-(5-CHLORO-2-(4-(TRIFLUOROMETHYL)-1H-1,2,3-TRIAZOL-1-YL)PHENYL)-.ALPHA.-ETHYL-5-METHOXY-2-OXO-, (.ALPHA.S)-
    • US10421742, Example 235
    • MS-30546
    • GTPL11710
    • 4-({(2S)-2-[4-{5-Chloro-2-[4-(trifluoromethyl)-1H-1,2,3-triazol-1-yl]phenyl}-5-methoxy-2-oxopyridin-1(2H)-yl]butanoyl}amino)-2-fluorobenzamide (Enantiomer 2)
    • 1(2H)-Pyridineacetamide, N-[4-(aminocarbonyl)-3-fluorophenyl]-4-[5-chloro-2-[4-(trifluoromethyl)-1H-1,2,3-triazol-1-yl]phenyl]-alpha-ethyl-5-methoxy-2-oxo-, (alphaS)-
    • 4-(((2S)-2-(4-(5-chloro-2-(4-(trifluoromethyl)triazol-1-yl)phenyl)-5-methoxy-2-oxopyridin-1-yl)butanoyl)amino)-2-fluorobenzamide
    • Asundexian [INN]
    • BAY-2433334
    • 4-[[(2~{S})-2-[4-[5-chloranyl-2-[4-(trifluoromethyl)-1,2,3-triazol-1-yl]phenyl]-5-methoxy-2-oxidanylidene-pyridin-1-yl]butanoyl]amino]-2-fluoranyl-benzamide
    • Asundexian [WHO-DD]
    • 1(2H)-Pyridineacetamide, N-(4-(aminocarbonyl)-3-fluorophenyl)-4-(5-chloro-2-(4-(trifluoromethyl)-1H-1,2,3-triazol-1-yl)phenyl)-alpha-ethyl-5-methoxy-2-oxo-, (alphaS)-
    • example 235 (WO2017005725A1)
    • BDBM413842
    • EX-A6019
    • BAY 2433334
    • CS-0138630
    • QV3
    • Inchi: 1S/C26H21ClF4N6O4/c1-3-19(25(40)33-14-5-6-15(24(32)39)18(28)9-14)36-11-21(41-2)17(10-23(36)38)16-8-13(27)4-7-20(16)37-12-22(34-35-37)26(29,30)31/h4-12,19H,3H2,1-2H3,(H2,32,39)(H,33,40)/t19-/m0/s1
    • InChI Key: XYWIPYBIIRTJMM-IBGZPJMESA-N
    • SMILES: C1=C(C=CC(C(=O)N)=C1F)NC(=O)[C@@H](N1C(=O)C=C(C2C=C(Cl)C=CC=2N2N=NC(=C2)C(F)(F)F)C(OC)=C1)CC

Computed Properties

  • Exact Mass: 592.1248935g/mol
  • Monoisotopic Mass: 592.1248935g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 8
  • Complexity: 1080
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 132Ų

Asundexian Pricemore >>

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Additional information on Asundexian

Asundexian (CAS No. 2064121-65-7): A Comprehensive Overview in Modern Chemobiology

Asundexian, chemically identified by the CAS number 2064121-65-7, represents a significant advancement in the realm of chemobiology. This compound has garnered considerable attention due to its unique pharmacological profile and potential therapeutic applications. Asundexian, a meticulously designed molecule, has been extensively studied for its mechanisms of action, particularly in the context of modulating cellular pathways relevant to inflammation and immune response.

The molecular structure of Asundexian (CAS No. 2064121-65-7) is engineered to interact with specific biological targets, making it a promising candidate for treating a variety of inflammatory and autoimmune disorders. Recent studies have highlighted its efficacy in reducing cytokine production and modulating immune cell function, which are critical factors in managing chronic inflammatory conditions. The compound's ability to selectively inhibit certain signaling pathways while sparing others has positioned it as a potential breakthrough in precision medicine.

In the context of contemporary research, Asundexian has been investigated for its role in modulating the Janus Kinase (JAK) signaling pathway. The JAK/STAT pathway is pivotal in cellular communication and immune responses, and dysregulation of this pathway is implicated in numerous inflammatory diseases. By targeting this pathway, Asundexian demonstrates a dual-action mechanism: it not only suppresses excessive inflammatory responses but also preserves essential immune functions. This balance is crucial for developing effective treatments that minimize side effects and enhance patient outcomes.

One of the most compelling aspects of Asundexian is its potential to address unmet medical needs in immunology. Clinical trials have begun to reveal its efficacy in conditions such as rheumatoid arthritis, psoriasis, and other autoimmune diseases where traditional treatments often fall short. The compound's novel structure allows it to bind to JAK enzymes with high specificity, thereby reducing off-target effects that can lead to adverse reactions. This specificity is a testament to the sophisticated chemical design behind Asundexian (CAS No. 2064121-65-7), which has been refined through years of research and development.

The pharmacokinetic properties of Asundexian have also been thoroughly examined. Studies indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting a good potential for therapeutic use. Its bioavailability is enhanced by its ability to cross the blood-brain barrier, allowing it to exert effects on central nervous system-related inflammatory processes as well. This characteristic opens up new avenues for treating neurological disorders associated with inflammation.

Furthermore, the safety profile of Asundexian has been a focal point of investigation. Preclinical studies have demonstrated that it causes minimal toxicity at therapeutic doses, with no significant organ damage observed even at higher concentrations. This underscores its potential as a safe and effective therapeutic agent compared to existing alternatives. The compound's stability under various physiological conditions also contributes to its attractiveness as a drug candidate.

The development of Asundexian (CAS No. 2064121-65-7) aligns with the broader trend towards personalized medicine, where treatments are tailored to individual patient profiles. Its mechanism of action allows for personalized dosing based on disease severity and patient response, which could revolutionize how inflammatory and autoimmune diseases are managed. By providing targeted therapy with minimal systemic effects, Asundexian offers a new paradigm for treating complex diseases that were previously challenging to manage effectively.

In conclusion, Asundexian represents a significant advancement in the field of chemobiology due to its unique pharmacological properties and therapeutic potential. Its ability to modulate key inflammatory pathways while maintaining immunological balance makes it a promising candidate for treating various inflammatory and autoimmune disorders. The ongoing research into Asundexian continues to uncover new insights into its mechanisms of action and clinical applications, solidifying its position as a cornerstone in modern drug development.

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